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Compound of Interest

Compound Name: Octatetracontane

CAS No.: 7098-26-2

Cat. No.: B1582252

Get Quote

An In-depth Exploration of the Synthesis, Properties, and Emerging Applications of a Very-

Long-Chain Alkane

Introduction
Octatetracontane (C48H98) is a long-chain saturated hydrocarbon belonging to the alkane

series. As a waxy solid at room temperature, this molecule has traditionally been of interest in

materials science and as a component of complex hydrocarbon mixtures. However, recent

advancements in analytical techniques and a growing interest in the biological roles of lipids

and long-chain hydrocarbons have brought octatetracontane and its congeners into the

spotlight for potential applications in pharmacology and drug development. This technical guide

provides a comprehensive literature review of octatetracontane, detailing its physicochemical

properties, synthesis and purification methodologies, and exploring its nascent but promising

biological activities and applications in drug delivery systems.

Physicochemical Properties of Octatetracontane
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A thorough understanding of the fundamental properties of octatetracontane is paramount for

its effective utilization in research and development.

General and Physical Properties
Octatetracontane is a linear alkane with the chemical formula C48H98. It is a colorless and

odorless waxy solid under standard conditions. Its high molecular weight and long carbon chain

bestow it with a relatively high melting point and boiling point. Key physical properties are

summarized in the table below.

Property Value Source

Molecular Formula C48H98 PubChem

Molecular Weight 675.31 g/mol PubChem

CAS Number 7098-26-2 PubChem

Melting Point 91-93 °C JHECHEM CO LTD

Boiling Point 568.7 °C at 760 mmHg JHECHEM CO LTD

Density 0.822 g/cm³ JHECHEM CO LTD

Solubility
Insoluble in water, soluble in

nonpolar organic solvents.
CymitQuimica

Spectroscopic and Chromatographic Data
The characterization of octatetracontane relies heavily on modern analytical techniques. Gas

chromatography-mass spectrometry (GC-MS) is a cornerstone for its identification and

quantification. In GC-MS analysis, octatetracontane exhibits a characteristic fragmentation

pattern with sequential losses of 14 Da (CH2 groups). Differential scanning calorimetry (DSC)

is another crucial technique for determining its thermal properties, such as melting point and

enthalpy of fusion.

Synthesis and Purification of Octatetracontane
The availability of high-purity octatetracontane is essential for its study and application. Both

chemical synthesis and extraction from natural sources are viable routes for
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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